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Compound of Interest

Compound Name: Fomesafen

Cat. No.: B1673529

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different adjuvants when
used with fomesafen, a widely utilized herbicide for broadleaf weed control. The inclusion of
adjuvants in herbicide formulations is crucial for enhancing efficacy by improving spray
deposition, retention, and absorption by the target weeds. This document summarizes key
experimental findings, presents quantitative data for easy comparison, and details the
methodologies employed in the cited research.

Quantitative Performance Data

The efficacy of fomesafen in combination with various adjuvants is significantly influenced by
the type of adjuvant and the target weed species. The following table summarizes the visual
control of sunflower, flax, and buckwheat with fomesafen (Flexstar® formulation) applied with
different adjuvants.
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Adjuvant Adjuvant i Sunflower Flax Buckwheat
ate
Type Name Control (%) Control (%) Control (%)
Methylated )
_ Scoil 1.5 pt/A 88 83 89
Seed QOil
Basic pH
Quad 7 1.5 pt/A 89 83 91
Blend
Nonionic
Activator 90 0.25% viv 86 76 85
Surfactant
Petroleum Oil ]
Herbimax 1.5 pt/A 88 81 89
Concentrate

Data sourced from Ramsdale and Messersmith, 2003.[1]

Insights into Adjuvant Performance

The data indicates that while most adjuvants improve the performance of fomesafen, there are
notable differences in their effectiveness depending on the weed species. For instance, the
nonionic surfactant (Activator 90) was generally the least effective adjuvant for flax control in
the cited study.[1] In general, the use of adjuvants can improve weed control with fomesafen.

[2]3]

o Methylated Seed Oils (MSO): MSOs are known to be highly effective in enhancing herbicide
penetration, particularly on weeds with waxy leaf surfaces.[4] They can improve the
absorption rate of the herbicide into the plant.[4]

e Crop Oil Concentrates (COC): COCs, which are typically petroleum-based, also aid in
herbicide penetration and can be particularly useful for systemic herbicides.[5]

¢ Non-ionic Surfactants (NIS): NIS are effective at spreading the herbicide evenly over the leaf
surface, which is beneficial for contact herbicides.[5] They work by reducing the surface
tension of water droplets.[6][7]

» Basic pH Blend Adjuvants: These adjuvants can help to condition the spray solution, which
can be patrticularly important in areas with hard water.
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The choice of adjuvant can also be influenced by environmental conditions. For example,
under hot and dry conditions where weeds may be more stressed, an MSO might provide
better performance due to its superior penetration capabilities.[8]

Experimental Protocols

The following is a summary of the experimental methodology used in the study by Ramsdale
and Messersmith (2003), from which the quantitative data in this guide is derived.

Objective: To examine the influence of spray volume and adjuvants on the efficacy of
fomesafen (Flexstar®).

Experimental Design:

o Layout: A randomized complete block design with four replicates.

e Plots: 12 ft wide plots laid out perpendicular to 6-ft-wide strips of the assay species.
o Assay Species: Oilseed sunflower, 'Neche' flax, and 'Mancan' tame buckwheat.
Treatments and Application:

o Herbicide: Fomesafen (Flexstar® formulation).

e Adjuvants:

[¢]

Scoil (methylated seed oil)

o

Quad 7 (basic pH blend adjuvant)

o

Activator 90 (nonionic surfactant)

[¢]

Herbimax (petroleum oil concentrate)
e Application Equipment: An all-terrain vehicle with a four-nozzle boom (20-inch spacing).
e Application Parameters:

o Pressure: 20 psi.
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o Spray Volumes: 2.5 and 5 gpa (gallons per acre) applied with Turbo TeeJet 11001 nozzles,
and 10 and 20 gpa applied with Turbo TeeJet 11004 nozzles.

o Environmental Conditions at Application: Temperature 76°F, 75% relative humidity, wind 8-10

mph, and 20% cloud ¢

over.

o Weed Stage at Application: Sunflower 8-12 inches, flax 8-12 inches, and buckwheat 8-15

inches.

Evaluation:

» Weed control was evaluated visually, with O representing no visible injury and 100

representing complete control of the assay species.[1]

Visualizing the Experimental Workflow

The following diagrams illustrate the key stages of the experimental process.
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Caption: Overview of the experimental setup from planting to evaluation.
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Caption: Workflow for the application of fomesafen and adjuvant treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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adjuvants-with-fomesafen-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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